Cas no 2090270-00-9 (Carbamic acid, N-(4-cyano-2-oxocyclopentyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(4-cyano-2-oxocyclopentyl)-, 1,1-dimethylethyl ester
• CAS No: 2090270-00-9
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5913727
• PubChem ID: 131542820
• Update Time: 2025-08-05

Carbamic acid, N-(4-cyano-2-oxocyclopentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-cyano-2-oxocyclopentyl)carbamate
• 2090270-00-9
• EN300-7177719
• Carbamic acid, N-(4-cyano-2-oxocyclopentyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(15)13-8-4-7(6-12)5-9(8)14/h7-8H,4-5H2,1-3H3,(H,13,15)
• InChI Key： VOKPXOBQEWGRLG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC(C#N)CC1=O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 406.5±45.0 °C(Predicted)
• pka: 10.46±0.40(Predicted)

Additional information on Carbamic acid, N-(4-cyano-2-oxocyclopentyl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(4-Cyano-2-Oxocyclopentyl)-, 1,1-Dimethylethyl Ester

Carbamic acid, also known as urethane acid, is a versatile compound with a wide range of applications in organic synthesis. The specific compound in question, N-(4-cyano-2-oxocyclopentyl)-carbamic acid, and its ester derivative, the 1,1-dimethylethyl ester, have garnered significant attention in recent years due to their unique structural properties and potential applications in drug design and materials science.

The CAS number 2090270-00-9 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. This compound is characterized by its cyclopentane ring structure, which introduces rigidity and stability into the molecule. The presence of a cyano group (-CN) at the 4-position of the cyclopentane ring further enhances its electronic properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms. This finding underscores its significance in the field of medicinal chemistry.

In terms of synthesis, the preparation of N-(4-cyano-2-oxocyclopentyl)-carbamic acid involves a multi-step process that typically begins with the cyclization of an appropriate amino alcohol. The introduction of the cyano group is achieved through a cyanation reaction, while the carbamate functionality is introduced via esterification with an appropriate alcohol. The use of microwave-assisted synthesis has been shown to significantly accelerate this process, reducing reaction times and improving yields.

The ester derivative, specifically the 1,1-dimethylethyl ester, is particularly valuable due to its enhanced solubility and stability under physiological conditions. This makes it an ideal candidate for pharmacological studies. Preclinical trials have indicated that this compound exhibits favorable pharmacokinetic profiles, with good absorption and moderate clearance rates.

Beyond its medicinal applications, this compound has also found utility in polymer chemistry. Its cyclopentane backbone provides a rigid structure that can be incorporated into polyurethane materials to enhance mechanical properties. Recent advancements in 3D printing technologies have leveraged these materials to create high-performance polymers for use in aerospace and automotive industries.

In conclusion, the compound identified by CAS number 2090270-00-9, or N-(4-cyano-2-oxocyclopentyl)-carbamic acid, along with its ester derivative, represents a promising class of molecules with diverse applications across multiple scientific disciplines. Continued research into its synthetic methods and biological activities is expected to unlock further potential uses in the coming years.